(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(m-tolyl)-1,3,4-thiadiazol-2-yl)acrylamide

• IUPAC Name: (Z)-3-(1,3-benzodioxol-5-yl)-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]prop-2-enamide
• InChI: InChI=1S/C19H15N3O3S/c1-12-3-2-4-14(9-12)18-21-22-19(26-18)20-17(23)8-6-13-5-7-15-16(10-13)25-11-24-15/h2-10H,11H2,1H3,(H,20,22,23)/b8-6-
• InChI Key: TYSKSHIOQQPGHT-VURMDHGXSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(S2)NC(=O)C=CC3=CC4=C(C=C3)OCO4
• Isomeric SMILES: CC1=CC(=CC=C1)C2=NN=C(S2)NC(=O)/C=C\C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H15N3O3S
• Molecular Weight: 365.4 g/mol

Description

The compound contains several functional groups including a benzodioxole, a thiadiazole, and an acrylamide. The benzodioxole group consists of a benzene ring fused to a 1,3-dioxole. The thiadiazole is a heterocyclic compound containing sulfur and nitrogen. The acrylamide group consists of a vinyl group attached to an amide.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the aromatic benzodioxole and thiadiazole rings, and the planar acrylamide group. The presence of these groups could result in conjugation and resonance, which would affect the compound’s chemical properties.

Chemical Reactions Analysis

The compound could potentially undergo a variety of reactions. The acrylamide could participate in Michael addition or nucleophilic substitution reactions. The thiadiazole could act as a base or nucleophile.

Physical And Chemical Properties Analysis

The physical and chemical properties would be influenced by the functional groups present in the compound. For example, the presence of the polar amide could increase solubility in polar solvents.

Scientific Research Applications

Photovoltaics and Solar Cells

• This compound has been investigated for its potential use in organic photovoltaic devices. Researchers have synthesized polymers based on this compound and evaluated their performance in non-fullerene polymer solar cells (NF-PSCs). For instance, a novel benzo[1,2-b:4,5-b′]difuran (BDF)-based polymer called PDiFPBDF-TBz (F13) was designed with a wide bandgap of 1.93 eV. F13 exhibited a deep highest occupied molecular orbital (HOMO) level of −5.54 eV, which is favorable for achieving higher open-circuit voltage (Voc) in PSCs. . .

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if used as a drug, it would depend on the biological target. If used as a reactant in a chemical reaction, it would depend on the other reactants and conditions.

Safety and Hazards

As with any chemical compound, handling should be done with appropriate safety precautions. The specific safety and hazards would depend on various factors including the compound’s reactivity, toxicity, and physical properties.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the development of new materials or pharmaceuticals.